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Compound of Interest

Compound Name: 4-Pentylbenzoyl chloride

Cat. No.: B1345984 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical reagents is paramount. This in-depth guide provides a comprehensive

overview of the safety data, handling precautions, and emergency procedures for 4-
Pentylbenzoyl chloride, a corrosive compound utilized in organic synthesis.

Chemical and Physical Properties
4-Pentylbenzoyl chloride is a combustible liquid that is highly reactive, particularly with water

and other nucleophilic reagents.[1] A thorough understanding of its physical and chemical

properties is the first step in ensuring its safe use in the laboratory.
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Property Value Source

Molecular Formula C₁₂H₁₅ClO [2][3][4][5]

Molecular Weight 210.70 g/mol [2][6]

CAS Number 49763-65-7 [5][6]

Appearance Liquid [1]

Density 1.036 g/mL at 25 °C

Refractive Index n20/D 1.53

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 225 - 227 °C [1]

Water Solubility Decomposes [1]

Hazard Identification and GHS Classification
4-Pentylbenzoyl chloride is classified as a hazardous substance. The primary hazards are its

corrosive effects on skin and eyes.[2][7]

Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
1B H314

Causes severe skin

burns and eye

damage

Serious Eye

Damage/Eye Irritation
1 H318

Causes serious eye

damage

Signal Word: Danger[2][7]

Pictogram:

GHS05: Corrosion

Safe Handling and Storage Protocols
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Adherence to strict handling and storage protocols is critical to minimize the risks associated

with 4-Pentylbenzoyl chloride.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential.

Engineering Controls

Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood Accessible Safety Shower Accessible Eyewash Station

Chemical Resistant Gloves
(e.g., Fluoro rubber) Safety Goggles & Face Shield Flame-Resistant Lab Coat Type ABEK (EN14387) Respirator Filter

(if ventilation is inadequate)

Researcher

Uses

Wears

Wears

Wears

Click to download full resolution via product page

Caption: Required engineering controls and personal protective equipment for handling 4-
Pentylbenzoyl chloride.

General Handling Procedures
Work should be conducted exclusively in a well-ventilated chemical fume hood.[8]
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Avoid breathing mists, vapors, or spray.[8]

Do not allow the substance to come into contact with water or moisture, as it reacts to

liberate toxic hydrogen chloride gas.[8]

Wash hands thoroughly after handling.[9]

Keep containers tightly closed when not in use.[8]

Storage Conditions
Store in a dry, cool, and well-ventilated area.[7][8]

Keep containers tightly closed to prevent contact with moisture.[8]

Store in a designated corrosives area, away from incompatible materials such as strong

bases, alcohols, and metals.[8]

Store locked up.[8]

Experimental Workflow: A General Protocol for
Using 4-Pentylbenzoyl Chloride
The following diagram outlines a generalized workflow for incorporating a corrosive liquid like 4-
Pentylbenzoyl chloride into a chemical reaction. This protocol should be adapted to the

specific requirements of the experiment.
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Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

Measurement
- Use dry glassware

- Transfer under inert atmosphere
 (if necessary)

1.

Reaction
- Add dropwise to reaction mixture

- Control temperature

2.

Quenching
- Carefully add to a suitable

 quenching agent (e.g., base solution)

3.

Work-up
- Perform extraction and washing

4.

Waste Disposal
- Dispose of waste in a designated

 hazardous waste container

5.

Click to download full resolution via product page

Caption: A generalized experimental workflow for the safe use of 4-Pentylbenzoyl chloride.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][8]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Seek immediate medical attention.[8]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Accidental Release Measures
In the event of a spill, the following logical steps should be taken to ensure safety and proper

cleanup.
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Evacuate Personnel

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Neutralize (if applicable and safe)

If trained

Collect Residue
(Place in a suitable container for disposal)

Decontaminate Area

Click to download full resolution via product page

Caption: Logical flow of actions for responding to a 4-Pentylbenzoyl chloride spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[8]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire and will react with the material.
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Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO₂), phosgene, and hydrogen chloride gas.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[8] Contact a licensed professional waste disposal service to dispose of this

material. Do not empty into drains.[8]

This guide is intended to provide a comprehensive overview of the safety and handling of 4-
Pentylbenzoyl chloride. It is not a substitute for a thorough review of the substance's Safety

Data Sheet (SDS) and adherence to all institutional and regulatory safety protocols. Always

prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Pentylbenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345984#4-pentylbenzoyl-chloride-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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